Cas no 2171442-91-2 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2171442-91-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6206635
• PubChem ID: 165569085
• Update Time: 2025-10-23

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• EN300-1523984
• 2171442-91-2
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-2-20(23(28)27-12-14-11-21(27)22(14)24(29)30)26-25(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-22H,2,11-13H2,1H3,(H,26,31)(H,29,30)/t14?,20-,21?,22?/m0/s1
• InChI Key： RXECZBQBGDDRPU-KLUKLWBWSA-N
• SMILES： OC(C1C2CC1CN2C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

Comprehensive Analysis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2171442-91-2)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2171442-91-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected azabicyclohexane derivative, is widely utilized in the synthesis of constrained peptides and peptidomimetics. Its unique structural features, including the azabicyclo[2.1.1]hexane scaffold, make it a valuable building block for drug discovery and bioconjugation applications.

The Fmoc group in this compound serves as a protective moiety for amines, a critical feature in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for "Fmoc-protected amino acids" and "peptide synthesis reagents" to enhance the efficiency of their workflows. The incorporation of the azabicyclo[2.1.1]hexane core introduces rigidity into peptide backbones, which is highly sought after in the design of protease-resistant therapeutics and bioactive molecules. This aligns with current trends in targeting "peptide stability" and "conformational restriction" in drug development.

From a synthetic chemistry perspective, the 2-azabicyclo[2.1.1]hexane-5-carboxylic acid moiety is a rare and innovative scaffold. Its bicyclic structure offers unique spatial constraints that can mimic secondary protein structures like beta-turns, a hot topic in "peptide mimicry" and "protein-protein interaction inhibitors." The compound's CAS No. 2171442-91-2 is often queried in databases by chemists looking for "novel peptide building blocks" or "Fmoc-amino acid derivatives." Its applications extend to areas such as "macrocyclic drug design" and "biologics engineering," where constrained peptides are increasingly used to overcome the limitations of traditional small molecules.

Another notable aspect of this compound is its compatibility with automated peptide synthesizers, a feature highly relevant to industrial-scale production. Searches for "SPPS-compatible reagents" and "high-purity Fmoc compounds" often lead to this molecule. The carboxylic acid functionality at the 5-position of the azabicyclohexane ring allows for further derivatization, enabling the creation of diverse peptide conjugates. This versatility is critical in fields like "targeted drug delivery" and "theranostic agents," where modularity is key.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid represents a cutting-edge tool for modern peptide chemistry. Its structural uniqueness and functional adaptability address pressing challenges in "peptide-based therapeutics" and "chemical biology." As research continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation pharmaceutical innovations.